Cas no 1807259-06-8 (6-Cyano-3-ethyl-2-methylbenzoic acid)

• Product Name: 6-Cyano-3-ethyl-2-methylbenzoic acid
• CAS No: 1807259-06-8
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 5010120
• Update Time: 2025-05-21

6-Cyano-3-ethyl-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-3-ethyl-2-methylbenzoic acid

• Inchi： 1S/C11H11NO2/c1-3-8-4-5-9(6-12)10(7(8)2)11(13)14/h4-5H,3H2,1-2H3,(H,13,14)
• InChI Key： SYOCCVUMAMETBH-UHFFFAOYSA-N
• SMILES： OC(C1=C(C#N)C=CC(CC)=C1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 266
• XLogP3: 2.3
• Topological Polar Surface Area: 61.1

Additional information on 6-Cyano-3-ethyl-2-methylbenzoic acid

Introduction to 6-Cyano-3-ethyl-2-methylbenzoic acid (CAS No. 1807259-06-8)

6-Cyano-3-ethyl-2-methylbenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1807259-06-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This benzoic acid derivative, characterized by its cyano, ethyl, and methyl substituents, exhibits unique structural and functional properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The molecular structure of 6-Cyano-3-ethyl-2-methylbenzoic acid consists of a benzoic acid core with three distinct functional groups. The cyano group (-CN) at the 6-position introduces a polar electron-withdrawing moiety, enhancing the compound's reactivity in nucleophilic substitution reactions. The ethyl group (-CH₂CH₃) at the 3-position provides a slight steric hindrance and influences the electronic distribution of the molecule. Meanwhile, the methyl group (-CH₃) at the 2-position further modulates the electronic properties, contributing to the overall stability and reactivity profile of the compound.

In recent years, 6-Cyano-3-ethyl-2-methylbenzoic acid has been studied for its potential applications in drug development and material science. Its unique structural features make it a versatile building block for synthesizing more complex molecules. Researchers have explored its utility in constructing heterocyclic compounds, which are widely used in pharmaceuticals due to their biological activity.

One of the most compelling aspects of 6-Cyano-3-ethyl-2-methylbenzoic acid is its role as a precursor in the synthesis of bioactive molecules. The cyano group can be further functionalized through reduction or hydrolysis to yield amine or carboxylic acid derivatives, respectively. This flexibility allows chemists to tailor the compound's properties for specific applications. For instance, researchers have utilized this compound in the preparation of novel inhibitors targeting various enzymes involved in metabolic pathways.

Recent studies have highlighted the significance of 6-Cyano-3-ethyl-2-methylbenzoic acid in developing anti-inflammatory agents. The benzoic acid scaffold is well-documented for its pharmacological properties, and modifications at different positions can lead to enhanced bioactivity. A notable example is its use in synthesizing derivatives that exhibit potent inhibitory effects on cyclooxygenase (COX) enzymes, which are key players in inflammation pathways. These derivatives have shown promise in preclinical studies as potential treatments for conditions such as arthritis and inflammatory bowel disease.

The ethyl and methyl substituents in 6-Cyano-3-ethyl-2-methylbenzoic acid also contribute to its pharmacological profile by influencing solubility and metabolic stability. These factors are crucial for determining the compound's bioavailability and therapeutic efficacy. By optimizing these substituents, researchers can develop more effective drug candidates with improved pharmacokinetic properties.

In addition to its pharmaceutical applications, 6-Cyano-3-ethyl-2-methylbenzoic acid has found utility in material science. Its ability to form stable complexes with metals makes it a valuable ligand in coordination chemistry. These complexes have been explored for their catalytic properties and potential use in industrial processes. Furthermore, the compound's fluorescence characteristics have been studied for applications in sensors and optoelectronic devices.

The synthesis of 6-Cyano-3-ethyl-2-methylbenzoic acid typically involves multi-step organic reactions starting from commercially available precursors such as toluene or xylene derivatives. Advanced synthetic techniques like cross-coupling reactions and catalytic hydrogenation are often employed to introduce the desired functional groups at specific positions on the benzoic acid core. The efficiency and scalability of these synthetic routes are critical for large-scale production and industrial applications.

Quality control and characterization of 6-Cyano-3-ethyl-2-methylbenzoic acid are essential to ensure its purity and consistency for research and commercial purposes. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely used to confirm the structure and assess impurities. These methods provide reliable data on the compound's chemical composition, which is crucial for downstream applications.

The growing interest in 6-Cyano-3-ethyl-2-methylbenzoic acid underscores its importance as a versatile intermediate in modern chemistry. As research continues to uncover new applications and synthetic strategies, this compound is expected to play an increasingly significant role in both academic laboratories and industrial settings. Its unique combination of structural features and reactivity makes it a valuable asset for chemists working on innovative solutions across multiple disciplines.